N-[2-(2-amino-2-oxoethoxy)ethyl]-2-bromo-4-chlorobenzamide

• IUPAC Name: N-[2-(2-amino-2-oxoethoxy)ethyl]-2-bromo-4-chlorobenzamide
• InChI: InChI=1S/C11H12BrClN2O3/c12-9-5-7(13)1-2-8(9)11(17)15-3-4-18-6-10(14)16/h1-2,5H,3-4,6H2,(H2,14,16)(H,15,17)
• InChI Key: IYDTZRLHHJOPAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Br)C(=O)NCCOCC(=O)N
• Molecular Formula: C11H12BrClN2O3
• Molecular Weight: 335.58 g/mol

Description

N-[2-(2-amino-2-oxoethoxy)ethyl]-2-bromo-4-chlorobenzamide, also known as BAY 11-7082, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications. BAY 11-7082 is a synthetic compound that was first synthesized in 2001 by researchers at Bayer AG. Since then, it has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

N-[2-(2-amino-2-oxoethoxy)ethyl]-2-bromo-4-chlorobenzamide 11-7082 inhibits the activity of NF-κB by blocking the phosphorylation of IκBα, a protein that inhibits the activity of NF-κB. This results in the accumulation of IκBα and the subsequent inhibition of NF-κB activity. NF-κB plays a key role in inflammation and immune response, and its inhibition by this compound 11-7082 has been shown to have anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
This compound 11-7082 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It has also been shown to inhibit the proliferation and migration of cancer cells. In addition, this compound 11-7082 has been shown to have neuroprotective effects and to improve cardiovascular function.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2-amino-2-oxoethoxy)ethyl]-2-bromo-4-chlorobenzamide 11-7082 in lab experiments is its specificity for NF-κB inhibition. This allows researchers to study the specific effects of NF-κB inhibition without affecting other signaling pathways. However, one limitation of using this compound 11-7082 is its potential toxicity at high concentrations. Researchers must carefully determine the optimal concentration of this compound 11-7082 to use in their experiments to avoid potential toxicity.

Future Directions

There are several future directions for the study of N-[2-(2-amino-2-oxoethoxy)ethyl]-2-bromo-4-chlorobenzamide 11-7082. One direction is the development of more potent and selective NF-κB inhibitors based on the structure of this compound 11-7082. Another direction is the study of the potential applications of this compound 11-7082 in other fields of research, such as infectious diseases and neurodegenerative diseases. Finally, the use of this compound 11-7082 in combination with other drugs or therapies for the treatment of cancer and other diseases is an area of active research.

Synthesis Methods

The synthesis of N-[2-(2-amino-2-oxoethoxy)ethyl]-2-bromo-4-chlorobenzamide 11-7082 involves a multi-step process that requires several chemical reagents and intermediate compounds. The first step involves the reaction of 2-bromo-4-chlorobenzoyl chloride with 2-aminoethanol to form N-(2-hydroxyethyl)-2-bromo-4-chlorobenzamide. This intermediate compound is then reacted with ethylene glycol and triethylamine to form N-[2-(2-hydroxyethylamino)ethyl]-2-bromo-4-chlorobenzamide. The final step involves the reaction of this intermediate compound with oxalyl chloride and diethylamine to form this compound 11-7082.

Scientific Research Applications

N-[2-(2-amino-2-oxoethoxy)ethyl]-2-bromo-4-chlorobenzamide 11-7082 has been extensively studied for its potential therapeutic applications in various fields of research. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and immune response. As a result, this compound 11-7082 has been studied for its potential anti-inflammatory and anti-cancer effects. It has also been studied for its potential applications in neurodegenerative diseases, cardiovascular diseases, and infectious diseases.